Cas no 14704-45-1 (Thiocyanic acid, 4-hydrazinophenyl ester)

• Product Name: Thiocyanic acid, 4-hydrazinophenyl ester
• CAS No: 14704-45-1
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 1323328
• Update Time: 2024-08-18

Thiocyanic acid, 4-hydrazinophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-hydrazinophenyl ester
• DTNTYNCDQLYKOK-UHFFFAOYSA-N
• Thiocyanic acid, 4-hydrazinylphenyl ester

• Inchi： 1S/C7H7N3S/c8-5-11-7-3-1-6(10-9)2-4-7/h1-4,10H,9H2
• InChI Key： DTNTYNCDQLYKOK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NN)C=C1)C#N

Computed Properties

• Exact Mass: 165.03621
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 95-96 °C
• Boiling Point: 351.3±25.0 °C(Predicted)
• PSA: 61.84
• pka: 4.56±0.20(Predicted)